Cas no 23399-88-4 (Benzene,1,3,5-trichloro-2-ethoxy-)

Benzene,1,3,5-trichloro-2-ethoxy- is a chlorinated aromatic compound featuring a trichloro-substituted benzene ring with an ethoxy functional group at the 2-position. This structure imparts unique reactivity and stability, making it useful in organic synthesis, particularly as an intermediate in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both chloro and ethoxy substituents enhances its versatility in electrophilic and nucleophilic substitution reactions. Its well-defined molecular architecture allows for precise modifications, facilitating the development of complex derivatives. The compound's stability under various conditions ensures reliable performance in synthetic applications. Proper handling is required due to potential hazards associated with chlorinated aromatics.
Benzene,1,3,5-trichloro-2-ethoxy- structure
23399-88-4 structure
Product Name:Benzene,1,3,5-trichloro-2-ethoxy-
CAS No:23399-88-4
MF:C8H7Cl3O
MW:225.499579668045
MDL:MFCD29044109
CID:279359
PubChem ID:90087
Update Time:2025-05-27

Benzene,1,3,5-trichloro-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,3,5-trichloro-2-ethoxy-
    • 1,3,5-trichloro-2-ethoxybenzene
    • 2,4,6-trichlorophenetole
    • Benzene, 1-ethoxy-2,4,6-trichloro
    • Ethyl 2,4,6-trichlorophenyl ether
    • CS-0191071
    • 54KF47MNE6
    • E94103
    • SCHEMBL12681500
    • NS00027411
    • EINECS 245-634-0
    • 1, 3, 5-trichloro-2-ethoxybenzene
    • 2,4,6-trichlorophenyl ethyl ether
    • MFCD29044109
    • GYDFVBYBCDOBFE-UHFFFAOYSA-N
    • DTXSID30177951
    • 23399-88-4
    • Benzene, 1,3,5-trichloro-2-ethoxy-
    • MDL: MFCD29044109
    • Inchi: 1S/C8H7Cl3O/c1-2-12-8-6(10)3-5(9)4-7(8)11/h3-4H,2H2,1H3
    • InChI Key: GYDFVBYBCDOBFE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1OCC)Cl)Cl

Computed Properties

  • Exact Mass: 223.95641
  • Monoisotopic Mass: 223.956248
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.36
  • Boiling Point: 270.8°Cat760mmHg
  • Flash Point: 103.8°C
  • Refractive Index: 1.542
  • PSA: 9.23

Benzene,1,3,5-trichloro-2-ethoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB574419-250 mg
1,3,5-Trichloro-2-ethoxybenzene; .
23399-88-4
250MG
€189.90 2023-04-13
abcr
AB574419-1 g
1,3,5-Trichloro-2-ethoxybenzene; .
23399-88-4
1g
€399.80 2023-04-13
abcr
AB574419-5 g
1,3,5-Trichloro-2-ethoxybenzene; .
23399-88-4
5g
€1,302.90 2023-04-13
Aaron
AR002NRU-1g
Benzene, 1,3,5-trichloro-2-ethoxy-
23399-88-4 95%
1g
$490.00 2025-02-12
Aaron
AR002NRU-500mg
Benzene, 1,3,5-trichloro-2-ethoxy-
23399-88-4 95%
500mg
$368.00 2025-02-12
abcr
AB574419-250mg
1,3,5-Trichloro-2-ethoxybenzene; .
23399-88-4
250mg
€244.50 2025-03-19
abcr
AB574419-1g
1,3,5-Trichloro-2-ethoxybenzene; .
23399-88-4
1g
€435.90 2025-03-19
abcr
AB574419-5g
1,3,5-Trichloro-2-ethoxybenzene; .
23399-88-4
5g
€1420.70 2025-03-19
abcr
AB574419-10g
1,3,5-Trichloro-2-ethoxybenzene; .
23399-88-4
10g
€2376.40 2025-03-19
Ambeed
A794441-1g
1,3,5-Trichloro-2-ethoxybenzene
23399-88-4 95%
1g
$316.0 2024-04-21
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